![molecular formula C23H16FNO5S B4631273 3-{[2-(2-fluorophenyl)-5-oxo-1,3-oxazol-4(5H)-ylidene]methyl}phenyl 4-methylbenzenesulfonate](/img/structure/B4631273.png)
3-{[2-(2-fluorophenyl)-5-oxo-1,3-oxazol-4(5H)-ylidene]methyl}phenyl 4-methylbenzenesulfonate
Overview
Description
Complex organic molecules like "3-{[2-(2-fluorophenyl)-5-oxo-1,3-oxazol-4(5H)-ylidene]methyl}phenyl 4-methylbenzenesulfonate" play critical roles in various fields, including pharmaceuticals, materials science, and chemical research. Their synthesis and analysis are fundamental in understanding their chemical behavior, potential applications, and interaction with other substances.
Synthesis Analysis
The synthesis of complex molecules often involves multi-step processes, including the formation of key intermediates like 2-fluoro-4-bromobiphenyl, which is a crucial step in manufacturing compounds with specific functional groups (Qiu et al., 2009). Techniques such as cross-coupling reactions and the diazotization of aromatic amines are commonly employed to introduce or modify functional groups in the molecule.
Molecular Structure Analysis
Understanding the molecular structure of complex compounds is essential for predicting their reactivity and interactions. Techniques such as NMR and mass spectrometry are invaluable tools for characterizing these molecules, offering insights into their structural features and potential reactivity pathways.
Chemical Reactions and Properties
The chemical reactions and properties of compounds can be significantly influenced by their molecular structures. For instance, the presence of fluorine atoms can affect the molecule's reactivity and stability, making it a subject of interest in synthetic chemistry and drug design (Bakhotmah & Al-Otaibi, 2020). Similarly, molecules containing oxazole or sulfonate groups may exhibit unique reactivity profiles, making them useful in various chemical transformations.
Physical Properties Analysis
The physical properties of complex organic molecules, such as solubility, melting point, and stability, are crucial for their practical applications. These properties are influenced by the molecule's overall structure and the nature of its constituent functional groups.
Chemical Properties Analysis
The chemical properties, including acidity, basicity, and reactivity towards other chemical entities, are determined by the functional groups present in the molecule. For instance, the reactivity of molecules containing azole rings or fluorinated phenyl groups has been extensively studied for their applications in pharmaceuticals and organic synthesis (Parchenko, 2019).
Scientific Research Applications
COX-2 Inhibition for Pain and Inflammation Management
Research has identified derivatives of the compound with significant potential in inhibiting the COX-2 enzyme, which plays a crucial role in inflammation and pain. Specifically, studies have shown that the introduction of a fluorine atom can notably increase COX-1/COX-2 selectivity, leading to the development of potent, highly selective, and orally active COX-2 inhibitors. These inhibitors have entered clinical trials for conditions such as rheumatoid arthritis, osteoarthritis, and acute pain management (Hashimoto et al., 2002).
Antimicrobial Applications
Compounds featuring the oxazolone structure have exhibited promising antimicrobial properties. Synthesis and structural analysis of novel triazole compounds containing the oxazolone ring have shown certain fungicidal activities, indicating their potential as antimicrobial agents (Xu et al., 2005).
Corrosion Inhibition
Derivatives of the compound have been studied for their potential as corrosion inhibitors for metals in acidic environments. Electrochemical and quantum chemical investigations have demonstrated the effectiveness of these compounds in inhibiting corrosion, suggesting applications in materials science and engineering (Ehsani et al., 2014).
properties
IUPAC Name |
[3-[(E)-[2-(2-fluorophenyl)-5-oxo-1,3-oxazol-4-ylidene]methyl]phenyl] 4-methylbenzenesulfonate | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H16FNO5S/c1-15-9-11-18(12-10-15)31(27,28)30-17-6-4-5-16(13-17)14-21-23(26)29-22(25-21)19-7-2-3-8-20(19)24/h2-14H,1H3/b21-14+ | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
TVCRJJURTRDUOP-KGENOOAVSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)S(=O)(=O)OC2=CC=CC(=C2)C=C3C(=O)OC(=N3)C4=CC=CC=C4F | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1=CC=C(C=C1)S(=O)(=O)OC2=CC=CC(=C2)/C=C/3\C(=O)OC(=N3)C4=CC=CC=C4F | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H16FNO5S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
437.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
[3-[(E)-[2-(2-fluorophenyl)-5-oxo-1,3-oxazol-4-ylidene]methyl]phenyl] 4-methylbenzenesulfonate |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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